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Compound of Interest

Compound Name: Eicosyl phosphate

CAS No.: 68647-41-6

Cat. No.: B13702647

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of eicosyl phosphate, including its chemical identity, synthesis methodologies,

and potential biological relevance. All quantitative data is presented in structured tables, and

key experimental protocols are detailed. Visual diagrams of relevant signaling pathways and

experimental workflows are provided in the DOT language for use with Graphviz.

Chemical Identification and Synonyms
Eicosyl phosphate, a long-chain alkyl phosphate, is identified by several CAS numbers and a

variety of synonyms across different chemical databases and suppliers. This information is

crucial for accurate sourcing and regulatory compliance.
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Identifier Type Identifier

Primary CAS Number 42714-96-5[1]

Alternative CAS Number 67953-31-5

Molecular Formula C20H43O4P[1]

Molecular Weight 378.53 g/mol

A comprehensive list of synonyms for eicosyl phosphate is provided below to aid in literature

searches and material procurement.

Synonym

1-Eicosanol, 1-(dihydrogen phosphate)[1]

1-Eicosanol, dihydrogen phosphate[1]

Icosyl dihydrogen phosphate

Eicosanol, phosphate

Arachidyl phosphate

Dihydrogen monoeicosyl phosphate[1]

Phosphoric acid icosyl ester

Methodologies for the Synthesis of Eicosyl
Phosphate
The synthesis of eicosyl phosphate, as a long-chain monoalkyl phosphate, can be achieved

through several established methods. While a specific protocol for eicosyl phosphate is not

extensively documented in publicly available literature, the following general procedures for the

synthesis of long-chain alkyl phosphates using eicosanol as the starting alcohol are applicable.

Synthesis via Reaction with Phosphorus Pentoxide
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This method involves the direct reaction of an alcohol with phosphorus pentoxide (P₂O₅). The

reaction typically yields a mixture of mono- and dialkyl phosphates.

Experimental Protocol:

Reaction Setup: In a reaction vessel equipped with a stirrer and under an inert atmosphere

(e.g., nitrogen or argon), a "heel" of a previously prepared mixture of mono- and dialkyl

phosphate and free phosphoric acid is charged.

Reagent Addition: Phosphorus pentoxide is suspended in the heel with vigorous stirring.

Alcohol Addition: Eicosanol (the long-chain alcohol) is then added to the suspension. The

reaction is typically conducted at a temperature range of 50°C to 100°C.

Mixing and Hydrolysis: The mixture is stirred for a defined period to ensure complete

reaction. Subsequently, water is carefully added to hydrolyze any remaining phosphorus

pentoxide and pyrophosphates.

Work-up and Purification: The resulting product mixture is then worked up to isolate the

desired eicosyl phosphate. Purification can be achieved through techniques such as

crystallization or chromatography.

Synthesis using Phosphorus Oxychloride
A common and effective method for preparing alkyl phosphates involves the use of phosphorus

oxychloride (POCl₃). This method can be controlled to favor the formation of the monoalkyl

phosphate.

Experimental Protocol:

Reaction Setup: Eicosanol (1 equivalent) is dissolved in an anhydrous aprotic solvent (e.g.,

dichloromethane, toluene) in a reaction vessel under an inert atmosphere.

Base Addition: A non-nucleophilic base, such as triethylamine or pyridine (at least 1

equivalent), is added to the solution to act as a proton scavenger.

Phosphorylation: The solution is cooled (typically to 0°C or below), and phosphorus

oxychloride (1 equivalent) is added dropwise with stirring.
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Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,

such as Thin Layer Chromatography (TLC) or ³¹P NMR spectroscopy.

Hydrolysis: Upon completion, the reaction is quenched by the slow addition of water or an

acidic aqueous solution to hydrolyze the intermediate dichlorophosphate.

Extraction and Purification: The product is extracted into an organic solvent, washed with

brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed

under reduced pressure. The crude product can be further purified by column

chromatography on silica gel.

A visual representation of a general workflow for the synthesis of a monoalkyl phosphate using

phosphorus oxychloride is provided below.
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Caption: General workflow for monoalkyl phosphate synthesis.
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Biological Activity and Signaling Pathways
The biological functions and specific signaling pathways of eicosyl phosphate are not well-

defined in current scientific literature. However, long-chain alkyl phosphates and other

organophosphorus compounds are known to play roles in various biological processes and

have been explored as therapeutic agents.[2][3][4]

Long-chain polyphosphates have been shown to modulate inflammatory responses by

inhibiting type I interferon signaling and augmenting lipopolysaccharide-induced cytokine

secretion in human leukocytes.[5] Furthermore, certain organophosphorus compounds are

known to influence cellular signaling cascades, including the Mitogen-Activated Protein Kinase

(MAPK) pathways (ERK, JNK, and p38), which are critical in regulating cell proliferation,

differentiation, and apoptosis.[6]

Given the structural similarity of eicosyl phosphate to other biologically active lipids, it is

plausible that it may act as a signaling molecule or a precursor to one. For instance, alkyl

glycerone phosphate synthase (AGPS) is a key enzyme in the biosynthesis of ether lipids, and

its inhibition has been shown to affect cancer cell proliferation and migration.[7] This highlights

the potential for long-chain alkyl phosphates to be involved in complex cellular signaling

networks.

The diagram below illustrates a generalized MAPK signaling pathway, which can be influenced

by various extracellular stimuli, potentially including organophosphorus compounds. The

specific interaction of eicosyl phosphate with this pathway remains an area for future

investigation.
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Caption: Generalized MAPK signaling pathway.
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Applications in Drug Development
Phosphorus-containing compounds are integral to modern drug development, often utilized as

prodrugs to enhance bioavailability and cellular uptake of therapeutic agents.[2][4] The

phosphate group can be chemically modified to create ester or amide prodrugs that mask the

negative charge of the phosphate, facilitating passage across cell membranes. Once inside the

cell, these prodrugs are metabolized to release the active phosphorylated drug.

While there are no specific drugs based on eicosyl phosphate currently on the market, its long

alkyl chain provides lipophilicity that could be advantageous in drug delivery systems. For

instance, the hexadecyloxypropyl ester of cidofovir is a lipid-based prodrug designed to

improve the oral bioavailability of the antiviral agent.[8] This suggests that long-chain alkyl

phosphates like eicosyl phosphate could serve as valuable moieties in the design of novel

prodrugs for various therapeutic targets.

Conclusion
Eicosyl phosphate is a long-chain alkyl phosphate with well-defined chemical identifiers.

While specific experimental protocols for its synthesis are not abundant, established

methodologies for the synthesis of analogous long-chain alkyl phosphates provide a clear path

for its preparation. The precise biological role and signaling pathways of eicosyl phosphate
remain to be elucidated, representing a promising area for future research. The known

activities of related organophosphorus compounds suggest potential involvement in cellular

signaling and inflammation. Furthermore, the physicochemical properties of eicosyl
phosphate make it an interesting candidate for exploration in the field of drug delivery and

prodrug design. This guide provides a foundational resource for scientists and researchers to

further investigate the chemical and biological properties of eicosyl phosphate and its

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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